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Introduction

In the highly regulated environment of Good Laboratory Practice (GLP), ensuring the accuracy,

reliability, and integrity of data is paramount. A cornerstone of achieving this is a meticulously

planned and executed equipment calibration and maintenance program. This document

provides detailed application notes and protocols for establishing and managing GLP-compliant

schedules for equipment calibration and maintenance. Adherence to these guidelines is critical

for regulatory compliance and the generation of scientifically sound and reproducible data in

non-clinical studies.[1][2][3][4]

Core Principles of GLP-Compliant Equipment
Management
A robust equipment management system under GLP is built on several key principles:

Standard Operating Procedures (SOPs): Comprehensive and approved SOPs must be in

place for the operation, calibration, and maintenance of all critical laboratory equipment.[1][5]

These documents provide standardized instructions to ensure consistency and adherence to

GLP requirements.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1221625?utm_src=pdf-interest
https://www.labpeople.com/equipment-records-for-glp-audits/
https://caiready.com/life-sciences/blog/implementing-a-risk-based-approach-to-calibration/
https://www.processsensing.com/en-us/blog/calibration-gxp-applications-introduction.htm
https://www.pharma.tips/step-by-step-guide-to-equipment-calibration-in-glp-labs/
https://www.labpeople.com/equipment-records-for-glp-audits/
https://www.researchgate.net/publication/230307198_GLP_SOPs_for_equipment_calibration_and_maintenance_Part_6_Implementation_of_SOPs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regularly Scheduled Activities: Calibration and maintenance are not ad-hoc activities but are

performed at predefined intervals.[6] These schedules are determined by factors such as

manufacturer's recommendations, frequency of use, and a thorough risk assessment.[2][7]

Traceability: All calibrations must be traceable to national or international standards.[1] This

is typically achieved by using certified reference materials and accredited calibration service

providers.

Meticulous Documentation: Every calibration and maintenance event must be thoroughly

documented.[1][8][9] These records provide a complete history of the equipment's

performance and are subject to regulatory inspection.

Trained Personnel: Only trained and qualified personnel should perform calibration and

maintenance activities. Training records must be maintained to demonstrate competency.

Experimental Protocols
Protocol 1: Establishing a Risk-Based Calibration
Schedule
A risk-based approach allows for the optimization of calibration intervals, focusing resources on

equipment that has the highest impact on data quality and regulatory compliance.[2][3][7]

Methodology:

Equipment Inventory and Criticality Assessment:

Create a comprehensive inventory of all laboratory equipment.

For each piece of equipment, assess its criticality to the generation of reliable data.

Categorize equipment as high, medium, or low risk.

High-Risk: Instruments directly used to generate primary study data (e.g., analytical

balances, chromatographs, spectrophotometers).

Medium-Risk: Equipment that supports the study but does not directly generate primary

data (e.g., centrifuges, incubators, refrigerators).
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Low-Risk: Ancillary equipment with minimal impact on data integrity (e.g., vortex mixers,

magnetic stirrers).

Determine Initial Calibration Intervals:

For new equipment, start with the manufacturer's recommended calibration interval.

For existing equipment, review historical calibration and maintenance data to establish an

initial frequency.

Conduct a Formal Risk Assessment:

For each piece of high and medium-risk equipment, conduct a formal risk assessment to

justify the calibration interval.

The risk assessment should consider:

The likelihood of the equipment failing or drifting out of tolerance.

The impact of an out-of-tolerance (OOT) event on study data.

The history of the instrument's performance.

Review and Adjust Intervals:

Periodically review calibration data. If an instrument consistently remains within tolerance

over several calibration cycles, the interval may be extended. Conversely, if an instrument

frequently requires adjustment or fails calibration, the interval should be shortened. Any

changes to the calibration interval must be documented and justified.

Protocol 2: Standard Operating Procedure (SOP) for
Equipment Calibration
This protocol outlines the general steps for performing and documenting equipment calibration.

Specific details will vary depending on the instrument.

Methodology:
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Pre-Calibration Checks:

Ensure the equipment is clean and in good working order.

Verify that the environmental conditions (temperature, humidity) are within the required

range for calibration.

Confirm that the calibration standards are certified and within their expiry date.

Calibration Procedure:

Follow the approved SOP for the specific instrument.

Perform an "as-found" calibration check to determine the instrument's status before any

adjustments.

If the "as-found" results are within the acceptance criteria, the instrument passes

calibration.

If the "as-found" results are out-of-tolerance, document the deviation and perform

necessary adjustments or repairs.

After adjustments, perform an "as-left" calibration to ensure the instrument is now

operating within the specified tolerances.

Documentation:

Record all calibration activities in the equipment's logbook.[8]

The record should include:

Unique equipment identifier.

Date of calibration.

Identity of the person performing the calibration.

Identification of the calibration standards used.
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"As-found" and "as-left" results.

Acceptance criteria.

A statement of whether the equipment passed or failed calibration.

Due date for the next calibration.

Protocol 3: Developing a Preventive Maintenance
Schedule
Preventive maintenance is crucial for prolonging the life of equipment and preventing

unexpected failures that can disrupt studies.

Methodology:

Review Manufacturer's Recommendations:

Consult the equipment manual for recommended preventive maintenance tasks and their

frequencies.

Establish a Maintenance Schedule:

Create a schedule for all routine maintenance activities, such as cleaning, lubrication, and

replacement of consumable parts.

The schedule should be integrated with the calibration schedule to minimize downtime.

Define Maintenance Procedures:

Develop SOPs for each routine maintenance task. These should provide clear, step-by-

step instructions.

Documentation:

Record all preventive maintenance activities in the equipment's logbook. The record

should include the date, the task performed, and the person who performed it.
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Data Presentation
The following tables provide examples of typical calibration intervals and acceptance criteria for

common laboratory equipment. These should be adapted based on a formal risk assessment

and specific laboratory requirements.

Table 1: Example Calibration Frequencies and Acceptance Criteria
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Equipment Type
Typical Calibration
Frequency

Key Calibration
Parameters

Example
Acceptance
Criteria

Analytical Balance

Daily (user check),

Quarterly (full

calibration)

Linearity,

Repeatability,

Eccentricity

Repeatability: ≤ 0.10%

for weights ≥ 100mg.

Accuracy: Within ±

0.1% of the standard

weight.

pH Meter Daily (before use) Slope, Offset
Slope: 95% - 105%.

Offset: ± 30 mV.

UV-Vis

Spectrophotometer
Annually

Wavelength Accuracy,

Photometric Accuracy,

Stray Light

Wavelength Accuracy:

±1 nm in the UV

range, ±2 nm in the

visible range.

Photometric Accuracy:

Within ±0.01 AU of the

standard. Stray Light:

<1%T at specified

wavelength.[10]

High-Performance

Liquid

Chromatography

(HPLC) System

Every 6 months

Pump Flow Rate,

Gradient Accuracy,

Detector Wavelength

Accuracy, Injector

Precision

Flow Rate Accuracy:

±2% of the setpoint.

Gradient Accuracy:

±1% of the set

composition.

Wavelength Accuracy:

±2 nm. Injector

Precision: RSD ≤

1.0%.

Centrifuge Annually
Speed (RPM),

Temperature, Timer

Speed: ±5% of the

setpoint. Temperature:

±2°C of the setpoint.

Timer: ±5% of the set

time.
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Incubator Quarterly

Temperature

Uniformity and

Stability

Temperature

Uniformity: ±1.0°C.

Temperature Stability:

±0.5°C.

Freezer (-20°C /

-80°C)
Annually

Temperature

Verification

Temperature: Within

±5°C of the setpoint.

Thermal Cycler Annually
Temperature Accuracy

and Uniformity

Temperature

Accuracy: ±0.5°C of

the setpoint.

Temperature

Uniformity: ±0.5°C

across the block.

Table 2: Example Preventive Maintenance Schedule
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Equipment
Type

Daily Weekly Monthly Quarterly Annually

Analytical

Balance

Clean

weighing pan

Professional

servicing

pH Meter

Clean and

store

electrode

properly

Check

electrolyte

level

UV-Vis

Spectrophoto

meter

Clean cell

holder

Replace

lamps

HPLC

System

Purge pump

lines, check

for leaks

Degas mobile

phases

Clean pump

heads

Replace

pump seals

Professional

servicing

Centrifuge
Clean rotor

and chamber

Inspect rotor

for corrosion

Lubricate O-

rings

Incubator

Check water

level (if

applicable)

Clean interior
Check door

gasket

Freezer

(-20°C /

-80°C)

Defrost (if

necessary)
Clean filter

Check door

seals

Thermal

Cycler
Clean block

Mandatory Visualization
The following diagrams illustrate key workflows in a GLP-compliant equipment management

program.
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Planning & Acquisition

Installation & Qualification

Operation & Monitoring

Retirement & Decommissioning

User Requirements

Vendor Selection

Purchase Order

Installation Qualification (IQ)

Operational Qualification (OQ)

Performance Qualification (PQ)

Routine Use

Calibration Maintenance

Logbook Entry

Decommissioning Plan

Final Records Archiving

Disposal

Click to download full resolution via product page

Caption: GLP Equipment Management Lifecycle.
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Calibration Due

Review SOP

Perform Pre-Calibration Checks

Conduct 'As-Found' Calibration

Within Tolerance?

Pass

Yes

Fail: Out-of-Tolerance

No

Record Results in Logbook Adjust / Repair Equipment

Conduct 'As-Left' CalibrationCalibration Complete

Click to download full resolution via product page

Caption: GLP Equipment Calibration Workflow.
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Planning

Scheduling

Execution & Documentation

Review & Optimization

Inventory

Risk Assessment

Define Tasks & Frequency

Create Master Schedule

Assign Responsibilities

Integrate with Lab Operations

Perform Maintenance

Record in Logbook

Review Records

Analyze Maintenance History

Update Schedule as Needed

Continuous Improvement

Click to download full resolution via product page

Caption: Preventive Maintenance Schedule Implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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